![molecular formula C7H11B B1655438 3-Bromocyclohept-1-ene CAS No. 36291-49-3](/img/structure/B1655438.png)
3-Bromocyclohept-1-ene
Overview
Description
3-Bromocyclohept-1-ene is a chemical compound with the CAS Number: 36291-49-3 . It has a molecular weight of 175.07 .
Molecular Structure Analysis
The molecular structure of 3-Bromocyclohept-1-ene can be represented by the InChI code: 1S/C7H11Br/c8-7-5-3-1-2-4-6-7/h3,5,7H,1-2,4,6H2 .Physical And Chemical Properties Analysis
3-Bromocyclohept-1-ene has a molecular weight of 175.07 . Other physical and chemical properties such as boiling point, melting point, and density are not specified in the available resources .Scientific Research Applications
Ring Expansion and Dimer Formation
- Ring Expansion to 1-Bromo-1-alumacyclonona-2,4,6,8-tetraene : Involves the insertion of alkyne molecules into Al-C bonds, leading to the formation of Br-bridged dimers with a pseudo C2-symmetric and twisted AlC8 nine-membered ring. This reaction showcases the compound's utility in complex ring expansion and formation of unique molecular structures (Agou et al., 2015).
Enantioselective Desymmetrization
- Desymmetrization of meso-Dibromocycloalkenes : Demonstrates the compound's potential in enantioselective synthesis. The process yields enantioenriched bromocycloalkenes through copper(I)-catalyzed asymmetric allylic substitution (Goh et al., 2018).
Organic Synthesis
- Preparation of 3‐Oxocyclohex‐1‐ene‐1‐carbonitrile : This synthesis process highlights the application of the compound in generating other valuable chemical entities, demonstrating its versatility in organic synthesis (Lujan-Montelongo & Fleming, 2014).
Gem-Dibromocyclopropane Ring Opening
- Diastereoselective Silver(I) Promoted Ring Opening : This application involves a silver tosylate promoted gem-dibromocyclopropane ring opening reaction, useful in the synthesis of protected amino-bromocycloheptenes (O'Doherty et al., 2006).
Chemoselective Bromination
- Regio- and Chemoselective Bromination : 3-Bromocyclohept-1-ene demonstrates its applicability in selective bromination processes, crucial for specific modifications in organic molecules (Shirinian et al., 2012).
Enzymatic Resolution
- Enzymatic Resolution of 3-bromo-cyclohept-2-enol : This process highlights the compound's role in producing enantiomerically pure structures, essential in stereoselective synthesis (Attolini et al., 2003).
Safety and Hazards
properties
IUPAC Name |
3-bromocycloheptene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11Br/c8-7-5-3-1-2-4-6-7/h3,5,7H,1-2,4,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKGXAEJNBLJUQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C=CC1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20498925 | |
Record name | 3-Bromocyclohept-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20498925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromocyclohept-1-ene | |
CAS RN |
36291-49-3 | |
Record name | 3-Bromocyclohept-1-ene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20498925 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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